Cas no 13230-05-2 (1-ethyl-4-nitro-1H-Imidazole)

• Product Name: 1-ethyl-4-nitro-1H-Imidazole
• CAS No: 13230-05-2
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 1104710
• PubChem ID: 14960263
• Update Time: 2025-04-20

1-ethyl-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-nitro-1H-Imidazole
• 1-ethyl-4-nitroimidazole
• DTXSID00566111
• SCHEMBL174157
• 1H-Imidazole, 1-ethyl-4-nitro;1-Ethyl-4-nitroimidazole
• DB-312154
• 13230-05-2
• BCP32466
• 1H-Imidazole,1-ethyl-4-nitro-
• PSMULKJHAVHLHB-UHFFFAOYSA-N
• 1H-Imidazole, 1-ethyl-4-nitro-

• Inchi： 1S/C5H7N3O2/c1-2-7-3-5(6-4-7)8(9)10/h3-4H,2H2,1H3
• InChI Key： PSMULKJHAVHLHB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN(C=N1)CC)=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6Ų